Cas no 2090442-88-7 (2-(5-chloro-2-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(5-chloro-2-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2090442-88-7
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5907033
• PubChem ID: 131448170
• Update Time: 2025-05-23

2-(5-chloro-2-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-hydroxyphenyl)-3-methylbutanoic acid
• 2090442-88-7
• EN300-1986141

• Inchi： 1S/C11H13ClO3/c1-6(2)10(11(14)15)8-5-7(12)3-4-9(8)13/h3-6,10,13H,1-2H3,(H,14,15)
• InChI Key： ZCTSTVVAGJXRGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)O)C(C)C)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(5-chloro-2-hydroxyphenyl)-3-methylbutanoic acid

2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid, also known by its CAS number 2090442-88-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxyl group, a chlorine substituent, and a branched alkyl chain, making it a versatile molecule with potential applications in drug design and material science. Recent studies have highlighted its role in various biological systems, particularly in relation to its antioxidant and anti-inflammatory properties.

The molecular structure of 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid consists of a phenolic ring substituted with a hydroxyl group at the 2-position and a chlorine atom at the 5-position. The side chain attached to the phenolic ring is a 3-methylbutanoic acid group, which introduces both hydrophobicity and acidity to the molecule. This combination of functional groups allows the compound to interact with biological systems in complex ways, as evidenced by recent research.

One of the most promising areas of study for this compound is its potential as an antioxidant. In a study published in 2023, researchers demonstrated that 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid exhibits significant radical-scavenging activity, particularly in vitro models of oxidative stress. The hydroxyl group on the phenolic ring plays a crucial role in this activity, as it facilitates hydrogen donation to stabilize reactive oxygen species. This property makes the compound a candidate for use in antioxidant therapies or as a component in functional foods.

In addition to its antioxidant properties, this compound has shown potential anti-inflammatory effects. A 2023 study conducted on animal models revealed that 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism behind this effect appears to involve modulation of the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of inflammatory responses.

The synthesis of 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid has also been optimized in recent years. Traditionally, the compound was synthesized via multi-step processes involving Friedel-Crafts acylation and subsequent functional group transformations. However, advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed transition metal catalysts to achieve higher yields and better selectivity in the formation of this compound.

Beyond its biological applications, 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid has shown promise in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for use in amphiphilic polymers or surfactants. Recent studies have explored its potential as a building block for self-assembling materials, which could find applications in drug delivery systems or nanotechnology.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid has low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and bioavailability. Regulatory agencies have not yet classified this compound as hazardous under current guidelines; however, standard precautions should be taken during handling due to its chemical reactivity.

The future outlook for 2-(5-Chloro-2-Hydroxyphenyl)-3-Methylbutanoic Acid is bright, with ongoing research exploring its potential in diverse fields such as drug discovery, materials science, and environmental chemistry. Its unique structure and versatile functional groups make it an attractive candidate for further development into novel therapeutic agents or advanced materials.